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Compound of Interest

Compound Name: 4'-(tert-Butyl)propiophenone

Cat. No.: B1269827

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides detailed, step-by-step procedures for the proper disposal of 4'-
(tert-Butyl)propiophenone, a flammable aromatic ketone. Adherence to these guidelines is
crucial for minimizing risks and complying with regulatory standards.

Hazard Classification and Regulatory Overview

4'-(tert-Butyl)propiophenone is classified as a flammable liquid.[1] Wastes containing this
substance are considered hazardous due to their ignitability.[2][3][4] Under the Resource
Conservation and Recovery Act (RCRA) administered by the U.S. Environmental Protection
Agency (EPA), ignitable liquid wastes are assigned the hazardous waste code D001.[2][3][5][6]
Disposal of D001 wastes is subject to stringent federal and local regulations to prevent fire
hazards and environmental contamination.[7]

Key Physical and Chemical Properties for Disposal Consideration:
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Property Value Source
Molecular Formula C13H180 [11181I9]
Molecular Weight 190.28 g/mol [11[81I9]

Clear, colorless to light
Appearance o [8][10]
orange/yellow liquid

Boiling Point 162 °C at 5 mmHg [8]

Density 0.96 g/mL [8]

Hazard Class 3 (Flammable Liquid) [8]
H226: Flammable liquid and

GHS Hazard Statement [1]
vapor

Operational Disposal Plan: A Step-by-Step Protocol

The primary and recommended method for the disposal of 4'-(tert-Butyl)propiophenone is
through a licensed hazardous waste management company that utilizes high-temperature
incineration.[7] On-site treatment or sewer disposal is generally not permissible for flammable
liquid wastes without specific permits and pre-treatment that eliminates the ignitability
characteristic.[11]

Step 1: Personal Protective Equipment (PPE)

Before handling 4'-(tert-Butyl)propiophenone for disposal, ensure you are wearing the
appropriate PPE:

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber).
» Skin and Body Protection: A lab coat or chemical-resistant apron.

Step 2: Waste Segregation and Collection
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o Dedicated Waste Container: Designate a specific, clearly labeled waste container for 4'-(tert-
Butyl)propiophenone and any materials contaminated with it (e.g., pipette tips, absorbent
pads).

o Labeling: The container must be labeled as "Hazardous Waste," with the full chemical name
"4'-(tert-Butyl)propiophenone,” and the EPA hazardous waste code D001 (Ignitable).

o Container Compatibility: Use containers made of materials compatible with flammable
organic liquids, such as glass or high-density polyethylene (HDPE). Ensure the container
has a secure, tight-fitting lid to prevent spills and the escape of flammable vapors.

Step 3: Storage of Hazardous Waste

o Accumulation Area: Store the sealed hazardous waste container in a designated satellite
accumulation area or a central hazardous waste storage facility.

o Safety Precautions: The storage area must be well-ventilated and away from sources of
ignition, heat, and direct sunlight. Store ignitable wastes separately from oxidizing agents,
acids, and bases to prevent dangerous reactions.[3]

Step 4: Arranging for Final Disposal

» Licensed Disposal Service: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to arrange for the pickup and
transportation of the waste container.

o Documentation: Complete all necessary hazardous waste manifests and other required
paperwork provided by the disposal service.

Immediate Safety and Spill Response
In the event of a spill of 4'-(tert-Butyl)propiophenone:

» Eliminate Ignition Sources: Immediately extinguish any open flames and turn off any
equipment that could create a spark.

o Ventilate the Area: Increase ventilation to disperse flammable vapors.
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» Contain the Spill: Use a non-combustible absorbent material, such as vermiculite, dry sand,
or a commercial spill absorbent, to contain the liquid. Do not use combustible materials like
paper towels for large spills.

o Collect Contaminated Materials: Carefully collect the absorbed material and any other
contaminated items (e.g., gloves) and place them in the designated hazardous waste
container.

o Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., ethanol), followed
by washing with soap and water. All cleaning materials should also be disposed of as
hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4'-(tert-
Butyl)propiophenone.
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Disposal Workflow for 4'-(tert-Butyl)propiophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4'-(tert-Butyl)propiophenone | C13H180 | CID 595281 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. pfw.edu [pfw.edu]
. Ignitable Wastes | Protect Environmental [protectusa.net]

. elkenv.com [elkenv.com]

2
3
4
e 5. Waste Code [rcrainfo.epa.gov]
6. my.alfred.edu [my.alfred.edu]
7. rcrapublic.epa.gov [rcrapublic.epa.gov]
8. 4-TERT-BUTYLPROPIOPHENONE CAS#: 71209-71-7 [amp.chemicalbook.com]
9. 4’-(tert-Butyl)propiophenone | SIELC Technologies [sielc.com]
e 10. 4-TERT-BUTYLPROPIOPHENONE | 71209-71-7 [chemicalbook.com]
e 11. No Permit Needed: Treating DOO1 Ignitable Liquids On Site | Lion Technology [lion.com]

 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of 4'-(tert-
Butyl)propiophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1269827#4-tert-butyl-propiophenone-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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